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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Tricin 5-
Glucoside (Tricin 5-O-B-D-glucopyranoside), a naturally occurring flavone glycoside. This
document is intended to serve as a valuable resource for researchers in natural product
chemistry, pharmacology, and drug development by consolidating available Nuclear Magnetic
Resonance (NMR) and Mass Spectrometry (MS) data, detailing experimental protocols, and
illustrating relevant structural and analytical workflows.

Introduction

Tricin 5-Glucoside is a derivative of the flavone tricin, found in various plant species, including
those of the Poaceae family such as Sasa kurilensis. As a member of the flavonoid class, Tricin
5-Glucoside is of interest for its potential biological activities. Accurate and detailed
spectroscopic data is paramount for its identification, characterization, and further investigation
in drug discovery and development pipelines.

Spectroscopic Data

The structural elucidation of Tricin 5-Glucoside is primarily achieved through a combination of
Mass Spectrometry and Nuclear Magnetic Resonance spectroscopy.

Mass Spectrometry (MS)
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High-resolution mass spectrometry confirms the molecular formula of Tricin 5-Glucoside as
C23H24012.

Table 1: Mass Spectrometry Data for Tricin 5-Glucoside

Parameter Value Source
Molecular Formula C23H24012 [1]
Molecular Weight 492.43 g/mol [1]
lonization Mode ESI (Negative) [1]
Precursor lon [M-H]~ m/z 491.1277 [1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H and 13C NMR spectra provide detailed information about the chemical structure of Tricin
5-Glucoside, including the connectivity of atoms and the stereochemistry of the glycosidic
bond. A review of tricin derivatives indicates that the glucosylation at the C-5 position results in
a characteristic downfield shift of the C-4 carbonyl carbon in the 13C NMR spectrum.[2]

While a complete, experimentally verified and published table of all *H and 3C NMR
assignments for Tricin 5-Glucoside is not readily available in the public domain, analysis of
related compounds and general principles of flavonoid NMR spectroscopy allow for the
prediction of key spectral features. The isolation of Tricin 5-O-beta-d-glucopyranoside from
Sasa kurilensis has been reported, and its structure was determined by spectroscopic
analyses, including 1D and 2D NMR.[3][4]

Experimental Protocols

The following sections describe generalized experimental protocols for obtaining the
spectroscopic data for Tricin 5-Glucoside, based on methodologies reported for similar
flavonoid glycosides.

Sample Preparation and Isolation

Tricin 5-Glucoside is typically isolated from plant material, such as the leaves of Sasa
kurilensis, through solvent extraction and subsequent chromatographic purification.[3][4]
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Workflow for Isolation and Purification of Tricin 5-Glucoside
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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